3-(2-chlorobenzyl)-6-((3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

• IUPAC Name: 3-[(2-chlorophenyl)methyl]-6-[[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C22H18ClN7O3/c1-2-32-16-9-7-14(8-10-16)20-25-18(33-27-20)12-29-13-24-21-19(22(29)31)26-28-30(21)11-15-5-3-4-6-17(15)23/h3-10,13H,2,11-12H2,1H3
• InChI Key: WQNMUTCNDXKJII-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NOC(=N2)CN3C=NC4=C(C3=O)N=NN4CC5=CC=CC=C5Cl
• Molecular Formula: C22H18ClN7O3
• Molecular Weight: 463.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a chlorobenzyl group, an ethoxyphenyl group, an oxadiazol ring, and a triazolopyrimidinone ring. These functional groups suggest that the compound could have interesting chemical and biological properties.

Synthesis Analysis

While the specific synthesis of this compound is not available, similar compounds are often synthesized via reactions of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The exact structure would need to be determined using techniques such as NMR spectroscopy, X-ray crystallography, or computational chemistry.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the various functional groups present. For example, the chlorobenzyl group could undergo nucleophilic aromatic substitution reactions, while the oxadiazol and triazolopyrimidinone rings could participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings would likely make the compound relatively nonpolar and insoluble in water.

Scientific Research Applications

Energetic Materials Development

. These materials are crucial for applications requiring high energy density and stability, such as propellants and explosives. The specific compound could be investigated for its insensitivity to external stimuli and its detonation performance, potentially offering safer and more powerful alternatives to existing materials.

Leishmania CRK3 Inhibitors

. This application could lead to new treatments for this and related diseases.